Cas no 1391069-38-7 (3-Iodo-1H-pyrrole-2-carbonitrile)
3-Iodo-1H-pyrrole-2-carbonitrile is a heterocyclic organic compound featuring an iodine substituent at the 3-position and a nitrile group at the 2-position of the pyrrole ring. This structure makes it a versatile intermediate in organic synthesis, particularly in the construction of more complex pyrrole derivatives and pharmaceuticals. The iodine moiety offers reactivity for cross-coupling reactions, such as Suzuki or Sonogashira couplings, while the nitrile group provides a handle for further functionalization. Its stability and well-defined reactivity profile make it valuable for researchers developing agrochemicals, medicinal compounds, and advanced materials. The compound is typically handled under inert conditions to preserve its integrity.
1391069-38-7 structure
Product Name:3-Iodo-1H-pyrrole-2-carbonitrile
CAS No:1391069-38-7
MF:C5H3IN2
MW:217.99519276619
CID:1090675
PubChem ID:72183146
Update Time:2025-05-27
3-Iodo-1H-pyrrole-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 3-Iodo-1H-pyrrole-2-carbonitrile
- SB62958
- 1391069-38-7
- DTXSID30858637
-
- Inchi： 1S/C5H3IN2/c6-4-1-2-8-5(4)3-7/h1-2,8H
- InChI Key： VXZPIRFSUHPBQK-UHFFFAOYSA-N
- SMILES： IC1C=CNC=1C#N
Computed Properties
- Exact Mass: 217.93410g/mol
- Monoisotopic Mass: 217.93410g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 39.6Ų
3-Iodo-1H-pyrrole-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM196578-1g |
3-iodo-1H-pyrrole-2-carbonitrile |
1391069-38-7 | 95% | 1g |
$405 | 2021-08-05 | |
| Alichem | A109008086-1g |
3-Iodo-1H-pyrrole-2-carbonitrile |
1391069-38-7 | 95% | 1g |
$400.00 | 2022-04-02 | |
| Chemenu | CM196578-1g |
3-iodo-1H-pyrrole-2-carbonitrile |
1391069-38-7 | 95% | 1g |
$385 | 2023-03-07 |
3-Iodo-1H-pyrrole-2-carbonitrile Related Literature
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1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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